Cas no 2137741-80-9 (1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-)

• Product Name: 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-
• CAS No: 2137741-80-9
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5257520
• Update Time: 2025-06-10

1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-

• Inchi： 1S/C12H14BrNO2/c1-12(7-14-2)6-9-8(11(15)16-12)4-3-5-10(9)13/h3-5,14H,6-7H2,1-2H3
• InChI Key： KDTVQGROGWECNW-UHFFFAOYSA-N
• SMILES： C1(C)(CNC)OC(=O)C2=CC=CC(Br)=C2C1

Additional information on 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-

Comprehensive Overview of 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]- (CAS No. 2137741-80-9)

The compound 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]-, identified by its CAS No. 2137741-80-9, is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This benzopyran derivative is characterized by the presence of a 5-bromo substituent and a 3,4-dihydro-3-methyl-3-[(methylamino)methyl] side chain, which contribute to its distinct chemical and biological properties. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and material science.

In recent years, the scientific community has shown a heightened interest in benzopyran derivatives, driven by their versatility in medicinal chemistry. The 5-bromo substitution in this compound enhances its reactivity, making it a valuable intermediate in synthetic pathways. Additionally, the methylamino group introduces a basic nitrogen center, which can influence the molecule's solubility and binding affinity. These features align with current trends in small molecule drug development, where researchers seek compounds with optimized pharmacokinetic profiles.

The structural complexity of CAS No. 2137741-80-9 also makes it a subject of interest in computational chemistry. With the rise of AI-driven drug design, this compound has been explored in virtual screening campaigns to predict its interactions with biological targets. Such studies are part of a broader effort to accelerate the discovery of bioactive molecules while reducing experimental costs. This aligns with frequently searched topics like "AI in chemistry" and "computational drug discovery", reflecting the intersection of technology and traditional research methods.

Another area where 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]- finds relevance is in the study of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and this compound's benzopyran core is a prime example of their importance. Its 3,4-dihydro configuration offers insights into the stability and reactivity of partially saturated rings, a topic frequently queried in academic forums. Researchers are also investigating its potential as a scaffold for fluorescence probes, given the electron-rich nature of the benzopyran system.

From a synthetic perspective, the preparation of CAS No. 2137741-80-9 involves multi-step organic transformations, including bromination and amination reactions. These processes are often discussed in the context of green chemistry, as the industry moves toward more sustainable practices. Questions like "How to optimize bromination reactions?" or "Efficient amination strategies" are common in search engines, highlighting the practical challenges addressed by this compound's synthesis.

In conclusion, 1H-2-Benzopyran-1-one, 5-bromo-3,4-dihydro-3-methyl-3-[(methylamino)methyl]- (CAS No. 2137741-80-9) represents a fascinating case study in the interplay of structure, reactivity, and application. Its relevance to drug discovery, computational chemistry, and sustainable synthesis ensures its place in ongoing scientific discourse. As research continues to evolve, this compound will likely remain a focal point for innovations in chemistry and related fields.